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Compound of Interest

Compound Name: But-2-eneperoxoic acid

Cat. No.: B15490070

An In-depth Technical Guide to But-2-eneperoxoic Acid: Nomenclature, Synthesis, and
Stability Considerations

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of But-2-eneperoxoic acid, a
reactive intermediate of significant interest in organic synthesis. The document covers the
systematic nomenclature, potential synthetic pathways, and critical stability considerations for
this unsaturated peroxy acid. Due to its inherent reactivity, detailed experimental data for
isolated But-2-eneperoxoic acid is scarce. Therefore, this guide draws upon established
principles of peroxy acid chemistry and data from its precursor, but-2-enoic acid, to provide a
thorough understanding for research and development professionals.

Nomenclature and Structure

The nomenclature of peroxy acids is derived from their corresponding carboxylic acids by
adding the prefix "peroxy-". Therefore, the peroxy acid derivative of but-2-enoic acid is
systematically named But-2-eneperoxoic acid. The structure contains both a carbon-carbon
double bond and a highly reactive peroxy acid functional group, which dictates its chemical
behavior.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15490070?utm_src=pdf-interest
https://www.benchchem.com/product/b15490070?utm_src=pdf-body
https://www.benchchem.com/product/b15490070?utm_src=pdf-body
https://www.benchchem.com/product/b15490070?utm_src=pdf-body
https://www.benchchem.com/product/b15490070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The precursor to But-2-eneperoxoic acid is but-2-enoic acid, which exists as two geometric
isomers: (E)-but-2-enoic acid, commonly known as crotonic acid, and (Z)-but-2-enoic acid,
known as isocrotonic acid. Consequently, But-2-eneperoxoic acid can also exist as (E) and
(Z) isomers.

Physicochemical Properties of the Precursor: But-2-
enoic Acid

Quantitative data for But-2-eneperoxoic acid is not readily available due to its instability.
However, the properties of its stable precursor, (E)-but-2-enoic acid (crotonic acid), are well-
documented and provided below for reference.

Property Value Reference
CAS Number 107-93-7 [1]12113]
Molecular Formula CaHeO2 [1112]14]
Molecular Weight 86.09 g/mol [1][2]
Melting Point 71.6 °C

Boiling Point 185 °C

Density 1.018 g/cm3

Solubility in Water 9.4 g/100 mL at 25 °C

pKa 4.69

Synthesis of But-2-eneperoxoic Acid

While a specific, optimized protocol for the synthesis of But-2-eneperoxoic acid is not widely
published, a general and adaptable method for the preparation of peroxycarboxylic acids
involves the reaction of the corresponding carboxylic acid with hydrogen peroxide in the
presence of an acid catalyst.

General Experimental Protocol for Peroxy Acid
Synthesis
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Warning: Peroxy acids are potentially explosive and should be handled with extreme care in a

fume hood, behind a safety shield, and with appropriate personal protective equipment.

Materials:

But-2-enoic acid (crotonic acid)

Hydrogen peroxide (30-70% aqueous solution)

Sulfuric acid (concentrated) or a solid acid catalyst (e.g., Amberlyst-15)
An appropriate organic solvent (e.qg., diethyl ether, dichloromethane)
Anhydrous magnesium sulfate or sodium sulfate

Distilled water

Procedure:

Dissolve but-2-enoic acid in the chosen organic solvent in a round-bottom flask equipped
with a magnetic stirrer and placed in an ice-water bath to maintain a low temperature (0-5
°C).

Slowly add a stoichiometric excess of concentrated hydrogen peroxide to the stirred solution.

Carefully add a catalytic amount of concentrated sulfuric acid or the solid acid catalyst to the
reaction mixture.

Allow the reaction to stir at a low temperature for several hours, monitoring the progress by
techniques such as thin-layer chromatography (TLC) or titration of the peroxy acid.

Once the reaction is complete, carefully transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with cold distilled water and a saturated sodium
bicarbonate solution to remove the acid catalyst and any unreacted carboxylic acid. Caution:
The addition of bicarbonate can cause vigorous gas evolution.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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¢ The resulting solution contains the But-2-eneperoxoic acid. It is crucial to use this solution
directly for subsequent reactions without attempting to isolate the pure peroxy acid due to its
instability.

Diagram of the General Synthesis of Peroxy Acids:

General Synthesis of a Peroxy Acid

Catalyst

Reactants
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Caption: General reaction scheme for the synthesis of a peroxy acid.

Stability and Reactivity Considerations

The presence of both a peroxy acid group and a carbon-carbon double bond in the same
molecule makes But-2-eneperoxoic acid particularly unstable. The primary pathway for its
decomposition is believed to be an intramolecular reaction where the peroxy acid epoxidizes its
own double bond.
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This self-epoxidation is a significant challenge in the synthesis and isolation of unsaturated
peroxy acids. For a,3-unsaturated systems like But-2-eneperoxoic acid, the electrophilic
nature of the peroxy acid oxygen can readily attack the nucleophilic C=C double bond, leading
to the formation of an epoxide.

Diagram of the Intramolecular Reaction of But-2-eneperoxoic Acid:

Potential Intramolecular Reaction of But-2-eneperoxoic Acid
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Caption: Intramolecular reaction leading to the instability of But-2-eneperoxoic acid.

Potential Applications in Organic Synthesis

Despite its instability, But-2-eneperoxoic acid, generated in situ, can be a valuable reagent in
organic synthesis. The primary application of peroxy acids is in epoxidation reactions. The
direct, intramolecular delivery of the oxygen atom can lead to stereospecific outcomes that may
be difficult to achieve with intermolecular reagents. Furthermore, the resulting epoxy acids are
versatile intermediates that can be used in the synthesis of various functionalized molecules,
including diols and amino alcohols, which are important building blocks in drug development.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15490070?utm_src=pdf-body
https://www.benchchem.com/product/b15490070?utm_src=pdf-body
https://www.benchchem.com/product/b15490070?utm_src=pdf-body-img
https://www.benchchem.com/product/b15490070?utm_src=pdf-body
https://www.benchchem.com/product/b15490070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

But-2-eneperoxoic acid is a reactive chemical species with potential applications in
stereoselective synthesis. While its isolation is challenging due to inherent instability arising
from intramolecular reactions, its in situ generation provides a pathway to novel epoxy acids. A
thorough understanding of its nomenclature, synthesis based on its carboxylic acid precursor,
and reactivity is crucial for any researcher or professional aiming to utilize this class of
compounds in their work. Future research may focus on developing stabilized formulations or
flow chemistry approaches to harness the synthetic potential of this and other unsaturated
peroxy acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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